Cas no 2229328-31-6 (tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate
• CAS No: 2229328-31-6
• MF: C₁₅H₂₄ClN₃O₃
• MW: 329.82236289978
• CID: 6321055
• PubChem ID: 165621388
• Update Time: 2025-10-18

tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate
• tert-butyl N-{1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2-oxoethyl}-N-methylcarbamate
• 2229328-31-6
• EN300-1885680

• Inchi： 1S/C15H24ClN3O3/c1-9(2)12-11(13(16)19(7)17-12)10(8-20)18(6)14(21)22-15(3,4)5/h8-10H,1-7H3
• InChI Key： NQKVMLVEJXDTMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(C)C)=NN1C)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.1506193g/mol
• Monoisotopic Mass: 329.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate

Comprehensive Analysis of tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate (CAS No. 2229328-31-6)

The compound tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate (CAS No. 2229328-31-6) is a highly specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

In recent years, the demand for heterocyclic compounds like tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's chloro and methyl substituents enhance its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds for improved efficacy and safety.

One of the most searched questions in chemical databases revolves around the synthetic routes for CAS No. 2229328-31-6. The compound is typically synthesized via multistep organic reactions, including N-alkylation and carbamate formation, with yields optimized through catalytic methods. Its propan-2-yl (isopropyl) group contributes to steric hindrance, a feature often exploited in enzyme inhibition studies. This property has sparked interest in its potential role in kinase inhibitor development, a hot topic in oncology research.

From an analytical chemistry perspective, tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and validate its structural integrity, critical for GMP-compliant production. The compound's logP value and solubility profile are frequently discussed in ADME/Tox studies, reflecting the industry's focus on bioavailability optimization.

Environmental considerations are also paramount. The pyrazole core of CAS No. 2229328-31-6 is known for its biodegradability, aligning with the green chemistry movement. Researchers are exploring its derivatives as eco-friendly alternatives in pesticide formulations, addressing the global demand for sustainable agrochemicals. This dual applicability in pharma and agro-science positions the compound as a versatile building block.

In conclusion, tert-butyl N-{1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2-oxoethyl}-N-methylcarbamate represents a convergence of innovation and practical utility. Its CAS No. 2229328-31-6 serves as a key identifier for researchers navigating chemical libraries and patent landscapes. As the scientific community prioritizes molecular diversity and functional group compatibility, this compound is poised to play a pivotal role in next-generation therapeutics and crop science solutions.